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Compound of Interest

Compound Name: Loratadine-d4 Epoxide N-Oxide

CAS No.: 1794754-14-5

Cat. No.: B586925

Get Quote

Abstract & Application Scope
This application note details the synthesis of Deuterated Loratadine Epoxide N-Oxide (

-LOR-EPO-NO), a critical reference standard for advanced impurity profiling and metabolic
stability studies.

In forced degradation studies and in vivo metabolism (DMPK), Loratadine undergoes two

primary oxidative transformations:

N-oxidation at the pyridine nitrogen.

Epoxidation at the C10-C11 tricyclic bridge.

While these metabolites are often studied individually, the dual-oxidation product (Epoxide N-

Oxide) represents a "second-order" degradation impurity that can accumulate under aggressive

oxidative stress or late-stage metabolism. The introduction of a stable isotope label (Deuterium,

) allows for precise quantification of this trace impurity using LC-MS/MS without interference
from the native drug matrix.
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Retrosynthetic Strategy
The synthesis is designed as a linear, two-phase protocol.

Phase 1 (Core Installation): Conversion of the metabolic precursor Desloratadine to

Loratadine-

using labeled ethyl chloroformate. This places the isotopic tag in a metabolically stable
position (the ethyl ester) relative to the oxidative changes.

Phase 2 (Functionalization): A "global oxidation" strategy using meta-Chloroperoxybenzoic

acid (mCPBA) to simultaneously install the epoxide and N-oxide functionalities.
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Figure 1: Linear synthesis pathway from Desloratadine to the dual-oxidized deuterated target.

Experimental Protocols
Phase 1: Synthesis of Loratadine-
Objective: To install the heavy isotope label via carbamate formation. Reagents:

Desloratadine (1.0 eq)

Ethyl Chloroformate-

(1.2 eq, >99 atom% D)

N,N-Diisopropylethylamine (DIPEA) (1.5 eq)
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Dichloromethane (DCM) (Anhydrous)

Protocol:

Dissolution: In a flame-dried round-bottom flask under Nitrogen (

), dissolve Desloratadine (3.1 g, 10 mmol) in anhydrous DCM (30 mL).

Base Addition: Add DIPEA (2.6 mL, 15 mmol) and cool the solution to 0°C using an ice bath.

Acylation: Dropwise, add Ethyl Chloroformate-

(1.15 mL, 12 mmol) over 10 minutes. The reaction is exothermic; maintain internal
temperature <5°C.

Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2 hours.

Checkpoint: Monitor by TLC (5% MeOH in DCM). Desloratadine (

) should disappear; Product (

) should appear.

Workup: Quench with saturated

(20 mL). Extract the organic layer, wash with brine, dry over

, and concentrate in vacuo.

Yield: Expect ~3.5 g (90%) of a white solid (Loratadine-

).

Phase 2: Synthesis of Epoxide N-Oxide (Double
Oxidation)
Objective: To oxidize both the pyridine nitrogen and the C10-C11 alkene. Mechanism: mCPBA

is electrophilic.[1] It will preferentially attack the most nucleophilic site (Pyridine N) first,

followed by the alkene bridge. Reagents:
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Loratadine-

(from Phase 1)

m-Chloroperoxybenzoic acid (mCPBA) (3.0 eq, 77% max purity grade)

DCM (Solvent)

Protocol:

Setup: Dissolve Loratadine-

(1.0 g, 2.57 mmol) in DCM (20 mL) and cool to 0°C.

Oxidant Addition: Add mCPBA (1.77 g, ~7.7 mmol, 3.0 eq) in three portions over 15 minutes.

Note: Adding in portions prevents thermal runaway, which can lead to N-oxide

rearrangement (Meisenheimer rearrangement) or epoxide ring opening.

Progression:

T=1 hr: Pyridine N-Oxide forms (Intermediate 1).

T=4-6 hrs: Epoxidation of the bridge completes.

Monitoring: Use LC-MS.[2][3] Look for the transition from [M+H] 388 (Parent)

404 (N-Oxide)

420 (Target).

Quench: Once the intermediate N-oxide is consumed (<5%), quench with 10%

(Sodium Thiosulfate) to destroy excess peroxide.

Workup: Wash with saturated

(to remove m-chlorobenzoic acid byproduct). Dry organic layer over

.
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Purification: The product is highly polar. Purify via Preparative HPLC.

Column: C18 Reverse Phase.

Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile Gradient (10%

60% ACN).

Analytical Validation (QC)
Mass Spectrometry (LC-MS/MS)
The introduction of deuterium and oxygen atoms creates a distinct mass shift pattern.

Compound Formula
Monoisotopic Mass
(Da)

Mass Shift (

)

Loratadine (Native) 382.14 Reference

Loratadine- 387.17 +5 (vs Native)

-N-Oxide 403.17
+16 (vs

)

-Epoxide N-Oxide 419.17
+32 (vs

)

NMR Characterization Criteria
To validate the structure, specific signal shifts must be observed in the

H-NMR (DMSO-

or

):

Ethyl Ester Silence: The typical quartet (~4.2 ppm) and triplet (~1.2 ppm) of the ethyl ester

will be absent due to deuteration (
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).

Epoxide Formation: The alkene protons at the C10-C11 bridge (normally ~6.0–6.5 ppm) will

shift upfield to 3.5–4.5 ppm as they transform from

to

epoxide protons.

N-Oxidation: The protons adjacent to the pyridine nitrogen (aromatic region) will show a

characteristic downfield shift and broadening due to the positive charge on the nitrogen

oxide.
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Figure 2: Decision logic for reaction monitoring to ensure full conversion to the dual-oxidized

product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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